![molecular formula C8H7N3O B180842 2-Methylpyrido[2,3-b]pyrazin-3(4H)-one CAS No. 128102-80-7](/img/structure/B180842.png)
2-Methylpyrido[2,3-b]pyrazin-3(4H)-one
Overview
Description
2-Methylpyrido[2,3-b]pyrazin-3(4H)-one is a chemical compound with diverse scientific applications. It acts as a versatile building block in organic synthesis, enabling the creation of novel drug candidates and functional materials. The CAS number for this compound is 128102-80-7 .
Synthesis Analysis
The synthesis of pyrido[2,3-b]pyrazine derivatives has been achieved through multicomponent reactions . The chemical structures of these compounds were ascertained by spectral techniques such as NMR and FT-IR . Density functional theory (DFT) computations were also executed to obtain spectroscopic and electronic properties .Molecular Structure Analysis
The molecular formula of 2-Methylpyrido[2,3-b]pyrazin-3(4H)-one is C8H7N3O . The molecular weight of this compound is 161.16 .Chemical Reactions Analysis
The direct C-3 arylation of quinoxalin-2-ones with arenes is achieved by a Pd (TFA)2-catalyzed cross-dehydrogenative coupling (CDC) reaction . This protocol represents an efficient technique to access various 3-arylbenzo[g]quinoxalinones and 2-aryl-4-methylpyrido[3,4-b]pyrazin-3(4H)-ones under mild conditions .Physical And Chemical Properties Analysis
2-Methylpyrido[2,3-b]pyrazin-3(4H)-one exhibits high photoluminescence quantum efficiency (PLQY) and has a simple molecular structure . These properties make it a crucial component in a full-color emitting material system, which is essential for cost-effective multicolor display applications .Scientific Research Applications
Fluorescent Materials for Display Applications
The core structure of pyrido[2,3-b]pyrazine has been utilized in designing fluorescent materials with high photoluminescence quantum efficiency (PLQY), which are crucial for cost-effective multicolor display applications .
Synthesis of Heterocyclic Compounds
Pyrido[2,3-b]pyrazine derivatives have been synthesized and studied using spectral techniques and density functional theory (DFT) computations, indicating their potential in creating novel heterocyclic compounds with various applications .
Microwave-Assisted Synthesis in Pharmaceuticals
Microwave-assisted chemical processes have been applied to synthesize novel derivatives involving the pyrido[2,3-b]pyrazine structure, suggesting its role in the pharmaceutical industry for creating new therapeutic agents .
Mechanism of Action
Target of Action
It’s known that this compound is used in the development of high-performance oleds and has been utilized in electrochemical sensing of DNA .
Mode of Action
It’s known that this compound exhibits a wide range of emissions spanning the entire visible region from blue to red . This suggests that it interacts with its targets by emitting light at different wavelengths, which could be used to detect specific molecules or analytes in a sample .
Biochemical Pathways
It’s known that this compound has remarkable contributions towards nonlinear optical (nlo) technological applications .
Result of Action
It’s known that this compound has been utilized for the first time in electrochemical sensing of dna, in vitro antioxidant, and antiurease activity .
Action Environment
It’s known that this compound exhibits a wide range of emissions spanning the entire visible region from blue to red , suggesting that its action could potentially be influenced by the light environment.
properties
IUPAC Name |
2-methyl-4H-pyrido[2,3-b]pyrazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O/c1-5-8(12)11-7-6(10-5)3-2-4-9-7/h2-4H,1H3,(H,9,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYPXESCIKDICR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(NC1=O)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10565357 | |
Record name | 2-Methylpyrido[2,3-b]pyrazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylpyrido[2,3-b]pyrazin-3(4H)-one | |
CAS RN |
128102-80-7 | |
Record name | 2-Methylpyrido[2,3-b]pyrazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10565357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What factors influence the regioselective synthesis of 2-methylpyrido[2,3-b]pyrazin-3(4H)-one?
A1: The research [] demonstrates that the reaction of 2,3-diaminopyridine with pyruvic acid or ethyl pyruvate can lead to the formation of two regioisomers: 2-methylpyrido[2,3-b]pyrazin-3(4H)-one (3a) and 3-methylpyrido[2,3-b]pyrazin-2(1H)-one (4a). The study found that using anhydrous methanol and chloroform as solvents at room temperature significantly favors the formation of the desired 2-methylpyrido[2,3-b]pyrazin-3(4H)-one (3a), achieving yields higher than 90%. This suggests that the choice of solvent plays a crucial role in directing the regioselectivity of the reaction. Additionally, the study found that reactions with ethyl pyruvate were significantly faster (2 to 800 times) than those with pyruvic acid, highlighting the impact of the reactant on reaction kinetics.
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